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Compound of Interest |

Compound Name: Carbidium
CAS No.: 47570-45-6
Cat. No.: B12808312
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
document provides a comprehensive, step-by-step guide for the proper disposal of Carbidium.

Preliminary Assessment:

Carbidium is a chemical compound identified with the molecular formula C23H22N302+ and
CAS number 47570-45-6.[1] While specific safety and toxicity data for Carbidium are not
readily available, it is structurally related to phenanthridinium compounds. For instance,
Phenanthridine is known to cause skin irritation, serious eye damage, and may cause
respiratory irritation.[2] Due to the lack of detailed hazard information for Carbidium, it is
imperative to handle it with caution and treat it as a hazardous substance. The disposal
procedures outlined below are based on a precautionary approach, adhering to general best
practices for the management of hazardous laboratory chemicals.[3][4][5][6][7]

Quantitative Data Summary

The following table summarizes the available computed properties for Carbidium.
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Property Value Source
Molecular Formula C23H22N302+ PubChem
Molecular Weight 372.4 g/mol PubChem
CAS Number 47570-45-6 PubChem
Computed XLogP3-AA 4.5 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 3 PubChem
Exact Mass 372.17120195 Da PubChem
Monoisotopic Mass 372.17120195 Da PubChem
Topological Polar Surface Area  68.2 A2 PubChem
Heavy Atom Count 28 PubChem
Formal Charge 1 PubChem

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol details the necessary steps for the safe disposal of Carbidium waste in
a laboratory environment. This procedure is designed to comply with general hazardous waste
regulations.

1. Personal Protective Equipment (PPE): Before handling Carbidium waste, ensure you are
wearing appropriate PPE, including:

o Safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)

o Alab coat
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2. Waste Segregation and Collection:

¢ Solid Waste: Collect all unused or expired pure Carbidium, as well as contaminated
materials such as weighing papers, spatulas, and disposable PPE, in a designated, leak-
proof hazardous waste container.[4][8]

e Liquid Waste: Solutions containing Carbidium should be collected in a separate, clearly
labeled, and chemically compatible hazardous waste container (e.g., a glass bottle or a
polyethylene carboy). Do not mix Carbidium waste with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

[3]°]

o Sharps Waste: Any sharps, such as needles or broken glassware, contaminated with
Carbidium must be placed in a designated puncture-proof sharps container that is also
treated as hazardous waste.[6]

3. Labeling of Waste Containers: Properly label all waste containers with the following
information:[3][4][7]

e The words "Hazardous Waste"

e The full chemical name: "Carbidium"

e The approximate concentration and quantity of the waste
e The date when the waste was first added to the container

e The primary hazard(s) associated with the waste (in the absence of specific data for
Carbidium, label as "Toxic" and "Irritant" as a precaution)

4. Storage of Waste:

o Store all Carbidium waste containers in a designated and secure satellite accumulation area
within the laboratory.[7]

o Ensure that waste containers are kept closed at all times, except when adding waste.[3][4]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_9_10_Dihydro_1_2_phenanthrenediamine.pdf
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://www.benchchem.com/product/b12808312/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-carbidium
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12808312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Store Carbidium waste away from incompatible materials.[3][7] Use secondary containment,
such as a plastic tub, to prevent the spread of spills.[3][4]

. Request for Disposal:

Once a waste container is full or is no longer being used, contact your institution's EHS
department to schedule a pickup for disposal.[3][8]

Do not dispose of Carbidium waste down the drain or in the regular trash.[2][3]

. Disposal of Empty Containers:

Empty containers that held Carbidium should be triple-rinsed with an appropriate solvent.[4]
The first rinsate must be collected and disposed of as hazardous liquid waste.[3][4]

Subsequent rinses of containers that held acutely toxic chemicals should also be collected
as hazardous waste. Given the unknown toxicity of Carbidium, it is prudent to collect all
rinsates as hazardous waste.

After thorough rinsing and air-drying, deface or remove the original label before disposing of
the container according to your institution's guidelines for non-hazardous lab glass or plastic.

[3114]

Mandatory Visualization

The following diagram illustrates the general workflow for the proper disposal of Carbidium

waste.
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Caption: Workflow for the safe disposal of Carbidium waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
Carbidium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12808312/docs#essential-procedures-for-the-safe-
disposal-of-carbidium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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